Cas no 117886-88-1 (2-Formylbenzoyl Chloride)

2-Formylbenzoyl Chloride structure
2-Formylbenzoyl Chloride structure
Product Name:2-Formylbenzoyl Chloride
CAS No:117886-88-1
MF:C8H5ClO2
MW:168.57710146904
MDL:MFCD13173767
CID:131655
PubChem ID:18463179
Update Time:2025-04-19

2-Formylbenzoyl Chloride Chemical and Physical Properties

Names and Identifiers

    • Benzoyl chloride,2-formyl-
    • 2-formylbenzoyl chloride
    • Benzoyl chloride, 2-formyl- (9CI)
    • DTXSID30594088
    • 117886-88-1
    • Benzoyl chloride, 2-formyl-
    • SCHEMBL7536432
    • MFCD13173767
    • 2-Formylbenzoyl Chloride
    • MDL: MFCD13173767
    • Inchi: 1S/C8H5ClO2/c9-8(11)7-4-2-1-3-6(7)5-10/h1-5H
    • InChI Key: QPOPOGXCFMHHLZ-UHFFFAOYSA-N
    • SMILES: ClC(C1C=CC=CC=1C=O)=O

Computed Properties

  • Exact Mass: 167.99785
  • Monoisotopic Mass: 167.9978071g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 168
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 34.1Ų

Experimental Properties

  • PSA: 34.14

2-Formylbenzoyl Chloride Pricemore >>

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